Cas no 2567502-83-2 (2-azaspiro4.4non-7-ene hydrochloride)

• Product Name: 2-azaspiro4.4non-7-ene hydrochloride
• CAS No: 2567502-83-2
• MF: C₈H₁₄ClN
• MW: 159.656461238861
• MDL: MFCD32878415
• CID: 5656589
• PubChem ID: 165683526
• Update Time: 2025-10-30

2-azaspiro4.4non-7-ene hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-azaspiro[4.4]non-7-ene hydrochloride
• 2567502-83-2
• EN300-27194469
• Z4742168516
• 2-azaspiro4.4non-7-ene hydrochloride

• MDL： MFCD32878415
• Inchi： 1S/C8H13N.ClH/c1-2-4-8(3-1)5-6-9-7-8;/h1-2,9H,3-7H2;1H
• InChI Key： HDYSVUCKRHGQJG-UHFFFAOYSA-N
• SMILES： Cl.N1CCC2(CC=CC2)C1

Computed Properties

• Exact Mass: 159.0814771g/mol
• Monoisotopic Mass: 159.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 2-azaspiro4.4non-7-ene hydrochloride

Introduction to 2-azaspiro[4.4]non-7-ene hydrochloride (CAS No. 2567502-83-2)

2-azaspiro[4.4]non-7-ene hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2567502-83-2, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic azapeptide derivative exhibits a fused ring system consisting of a nitrogen-containing heterocycle linked to a nonane backbone, presenting an intriguing scaffold for drug discovery and development. The hydrochloride salt form enhances its solubility and stability, making it more amenable for formulation and in vitro studies.

The molecular framework of 2-azaspiro[4.4]non-7-ene hydrochloride incorporates both spirocyclic and azapeptide functionalities, which are known to contribute to its biological activity. Spirocyclic compounds often exhibit high binding affinity and selectivity due to their rigid three-dimensional structure, while azapeptides mimic natural amino acid sequences, allowing for interactions with biological targets such as enzymes and receptors. The combination of these features makes this compound a promising candidate for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-azaspiro[4.4]non-7-ene hydrochloride with various biological targets. Studies suggest that its unique scaffold may interact with proteins involved in inflammation, neurodegeneration, and cancer pathways. For instance, preliminary computational studies have indicated potential binding interactions with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). This aligns with the growing interest in developing novel anti-inflammatory agents with improved efficacy and reduced side effects.

In vitro pharmacological investigations have begun to uncover the multifaceted biological activities of 2-azaspiro[4.4]non-7-ene hydrochloride. Initial assays have demonstrated notable inhibitory effects on lipoxygenase (LOX) enzymes, which play a crucial role in the production of pro-inflammatory mediators such as leukotrienes. These findings are particularly relevant given the therapeutic potential of LOX inhibitors in managing chronic inflammatory diseases like rheumatoid arthritis and asthma. Additionally, the compound has shown promise in preclinical models of neurodegenerative disorders, where it may modulate pathways associated with oxidative stress and neuronal damage.

The synthesis of 2-azaspiro[4.4]non-7-ene hydrochloride represents a significant achievement in organic chemistry due to the complexity of its spirocyclic core. Researchers have employed advanced synthetic strategies, including transition-metal-catalyzed reactions and peptide coupling techniques, to construct this intricate molecule efficiently. The development of scalable synthetic routes is essential for moving this compound into clinical trials and commercial applications. Recent publications highlight the use of palladium-catalyzed coupling reactions to form the spirocyclic bond, demonstrating the elegance and precision required for such transformations.

From a regulatory perspective, 2-azaspiro[4.4]non-7-ene hydrochloride (CAS No. 2567502-83-2) has been carefully evaluated for safety and pharmacokinetic properties in preclinical studies. These assessments include toxicity profiles, metabolic stability, and absorption distribution metabolism excretion (ADME) characteristics. The compound has shown favorable pharmacokinetic properties in animal models, with reasonable bioavailability and moderate clearance rates. Such data is critical for optimizing dosing regimens and predicting human exposure during clinical trials.

The potential therapeutic applications of 2-azaspiro[4.4]non-7-ene hydrochloride extend beyond inflammation and neurodegeneration. Emerging research suggests that this compound may exhibit antitumor properties by inhibiting key signaling pathways involved in cancer cell proliferation and survival. For example, studies have indicated that it can modulate the activity of cyclin-dependent kinases (CDKs), which are essential regulators of the cell cycle. By targeting these enzymes, 2-azaspiro[4.4]non-7-ene hydrochloride may offer a novel approach to cancer therapy, particularly in cases where conventional treatments have limited efficacy.

The development of 2-azaspiro[4.4]non-7-ene hydrochloride as a drug candidate is supported by collaborations between academic institutions and pharmaceutical companies specializing in medicinal chemistry research. These partnerships facilitate interdisciplinary approaches, combining expertise in synthetic chemistry, computational biology, and preclinical testing to accelerate drug discovery efforts. The integration of high-throughput screening technologies has further enhanced the identification of lead compounds derived from scaffolds like 2-azaspiro[4.4]non-7-ene hydrochloride, enabling rapid optimization of their biological activity.

As interest in spirocyclic compounds grows within the pharmaceutical industry, 2-azaspiro[4.4]non-7-ene hydrochloride stands out as a structurally innovative entity with diverse therapeutic potential. Its unique combination of spirocyclic rigidity and azapeptide functionality provides a versatile platform for designing next-generation therapeutics targeting complex diseases such as cancer, inflammation-related disorders, and neurodegenerative conditions. Continued research into its mechanisms of action will be crucial for unlocking its full therapeutic promise.

In conclusion, 2-Azaspiro[4.4]non–7–ene hydrochloride (CAS No: 2567502–83–2) represents a significant advancement in medicinal chemistry due to its structural complexity and promising biological activities.
With ongoing research efforts aimed at optimizing its pharmacological properties, 2-Azaspiro[4 . 44 ] non–7 – ene hy droch lor ide holds great potential as a future therapeutic agent across multiple disease indications.
This compound exemplifies how innovative molecular design can lead to breakthroughs in drug discovery, offering hope for improved treatments that address unmet medical needs.
The continued exploration into its mechanisms, synthesis pathways,
and clinical applications underscores its importance as a cornerstone in modern pharmaceutical research.